Cas no 1208074-80-9 (3-(Difluoromethoxy)phenylmethanethiol)

3-(Difluoromethoxy)phenylmethanethiol structure
1208074-80-9 structure
Product Name:3-(Difluoromethoxy)phenylmethanethiol
CAS No:1208074-80-9
MF:C8H8F2OS
MW:190.210328102112
CID:5735023
PubChem ID:50998127
Update Time:2023-11-22

3-(Difluoromethoxy)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

    • HZJMZDVAYNCAHU-UHFFFAOYSA-N
    • 3-(Difluoromethoxy)benzenemethanethiol
    • CS-0221899
    • AKOS006317456
    • [3-(difluoromethoxy)phenyl]methanethiol
    • DTXSID501283957
    • EN300-100517
    • 1208074-80-9
    • 3-(Difluoromethoxy)benzyl mercaptan
    • Benzenemethanethiol, 3-(difluoromethoxy)-
    • 3-(Difluoromethoxy)phenylmethanethiol
    • Inchi: 1S/C8H8F2OS/c9-8(10)11-7-3-1-2-6(4-7)5-12/h1-4,8,12H,5H2
    • InChI Key: HZJMZDVAYNCAHU-UHFFFAOYSA-N
    • SMILES: SCC1C=CC=C(C=1)OC(F)F

Computed Properties

  • Exact Mass: 190.02639237g/mol
  • Monoisotopic Mass: 190.02639237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 10.2Ų

Experimental Properties

  • Density: 1.226±0.06 g/cm3(Predicted)
  • Boiling Point: 242.9±35.0 °C(Predicted)
  • pka: 9.38±0.10(Predicted)

3-(Difluoromethoxy)phenylmethanethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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